Cas no 1314928-85-2 (1H-Pyrazole-4-acetic acid, 3-methyl-)

1H-Pyrazole-4-acetic acid, 3-methyl-, is a pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the methyl substitution at the 3-position and the acetic acid moiety at the 4-position, enhance its reactivity and utility in heterocyclic chemistry. This compound is particularly valuable for constructing more complex molecules, such as active pharmaceutical ingredients (APIs) or agrochemicals, due to its ability to participate in condensation, alkylation, and other key reactions. Its well-defined purity and stability further support its use in research and industrial processes requiring precise chemical modifications.

1H-Pyrazole-4-acetic acid, 3-methyl- structure

1314928-85-2 structure

Product Name:1H-Pyrazole-4-acetic acid, 3-methyl-

CAS No:1314928-85-2

MF:C₆H₈N₂O₂

MW:140.139921188354

CID:5822858

PubChem ID:54572443

Update Time:2025-06-07

1H-Pyrazole-4-acetic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-acetic acid, 3-methyl-
- EN300-7131577
- DTXSID001297048
- AKOS006312841
- 1314928-85-2
- Z1198264426
- 2-(3-methyl-1H-pyrazol-4-yl)acetic acid
- 3-Methyl-1H-pyrazole-4-acetic acid
- 2-(5-methyl-1H-pyrazol-4-yl)acetic acid
- Inchi： 1S/C6H8N2O2/c1-4-5(2-6(9)10)3-7-8-4/h3H,2H2,1H3,(H,7,8)(H,9,10)
- InChI Key： ZYGUBLYBHLVTPW-UHFFFAOYSA-N
- SMILES： N1C=C(CC(O)=O)C(C)=N1

Computed Properties

Exact Mass: 140.058577502g/mol
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.338±0.06 g/cm3(Predicted)
Boiling Point: 382.1±27.0 °C(Predicted)
pka: 4.17±0.10(Predicted)

1H-Pyrazole-4-acetic acid, 3-methyl- Pricemore >>

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